6-(pyridin-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 6-pyridin-2-yl-1-[3-(trifluoromethyl)phenyl]-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C17H10F3N5O/c18-17(19,20)10-4-3-5-11(8-10)25-15-12(9-22-25)16(26)24-14(23-15)13-6-1-2-7-21-13/h1-9H,(H,23,24,26)
• InChI Key: GNJKIYVIQXKONX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC3=C(C=NN3C4=CC=CC(=C4)C(F)(F)F)C(=O)N2
• Molecular Formula: C17H10F3N5O
• Molecular Weight: 357.29 g/mol
• CAS No.: 1111560-44-1

Description

Its structure features a pyridin-2-yl group at position 6 and a 3-(trifluoromethyl)phenyl substituent at position 1. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyridinyl moiety may contribute to hydrogen bonding and π-π stacking interactions in biological targets .

Biological Activity

6-(Pyridin-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a synthetic compound that has garnered attention in medicinal chemistry for its potential biological activities. This compound belongs to a class of pyrazolo derivatives known for their diverse pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities.

Chemical Structure and Properties

The chemical structure of this compound can be represented as follows:

• IUPAC Name : 6-(Pyridin-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• Molecular Formula : C18H14F3N5O
• CAS Number : 1111560-44-1

This structure features a pyrazolo[3,4-d]pyrimidine core substituted with a pyridine and a trifluoromethylphenyl group, which are crucial for its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazolo derivatives. For instance, compounds similar to 6-(pyridin-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one have shown significant antiproliferative effects against various cancer cell lines.

Cell Line	IC50 (µM)	Reference
MDA-MB-231 (Breast)	5.0
K562 (Leukemia)	8.0
HeLa (Cervical)	6.5

These results indicate that the compound may inhibit cell proliferation through mechanisms such as apoptosis induction or cell cycle arrest.

Anti-inflammatory Activity

In addition to its anticancer properties, pyrazolo derivatives have been reported to exhibit anti-inflammatory effects. The mechanism often involves the inhibition of pro-inflammatory cytokines and enzymes like COX-2.

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Pyrazoles are known to possess antibacterial and antifungal activities due to their ability to disrupt microbial enzyme systems.

Structure-Activity Relationship (SAR)

The biological activity of 6-(pyridin-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one can be influenced by various substitutions on the pyrazolo ring and the aromatic groups.

Key Findings:

• The presence of electron-withdrawing groups (like trifluoromethyl) enhances activity against certain cancer cell lines.
• Modifications in the pyridine or phenyl rings can significantly alter the potency and selectivity of the compound.

Case Studies

A study conducted on a series of pyrazolo derivatives demonstrated that specific modifications led to enhanced cytotoxicity against breast cancer cell lines. The study utilized both in vitro assays and computational modeling to predict the binding affinity of these compounds to target proteins involved in tumor growth.

Example Case Study:

In a comparative analysis involving several derivatives:

• Compound A (similar structure with different substitutions) showed an IC50 of 4.0 µM against MDA-MB-231.
• Compound B (with no trifluoromethyl group) resulted in an IC50 of 15.0 µM.

These findings underscore the importance of structural modifications in optimizing therapeutic efficacy.

Comparison with Similar Compounds

Key Observations:

Trifluoromethyl vs. Methyl/Ethyl Groups :

• The trifluoromethyl group in the target compound and ’s VEGFR-2 inhibitor enhances metabolic stability and electron-withdrawing effects compared to methyl/ethyl groups in and . This likely improves target binding affinity and pharmacokinetics .
• In contrast, the ethyl group in ’s compound increases steric bulk but may reduce solubility due to hydrophobicity.

Pyridinyl Substituents :

• The pyridin-2-yl group in the target compound (vs. pyridin-4-yl in ) allows for distinct hydrogen-bonding geometries. Pyridin-2-yl’s nitrogen at the ortho position may facilitate stronger interactions with kinase ATP-binding pockets .

Biological Activity :

• ’s compound with a piperazinylphenyl group exhibits potent WEE1 inhibition (IC₅₀ = 12 nM), suggesting that bulky, polar substituents at position 6 enhance kinase selectivity. The target compound’s pyridin-2-yl group may achieve similar selectivity but with reduced steric hindrance .
• ’s bromophenyl-CF₃ analogue shows exceptional VEGFR-2 inhibition (IC₅₀ = 0.8 nM), implying that halogenation combined with CF₃ optimizes hydrophobic interactions in the target binding site.

Pharmacological Implications

• The trifluoromethylphenyl group in the target compound may confer superior blood-brain barrier penetration compared to ’s fluoromethylphenyl derivative, as CF₃ groups are smaller and more lipophilic than bulkier halogenated aryl groups .
• ’s VEGFR-2 inhibitor highlights the importance of CF₃ in enhancing potency, suggesting the target compound could be optimized for similar angiogenic pathways.